Cas no 2172522-20-0 (5-(1-methyl-1H-indol-5-yl)aminopentanenitrile)

• Product Name: 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile
• CAS No: 2172522-20-0
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6184427
• PubChem ID: 165525257
• Update Time: 2025-08-05

5-(1-methyl-1H-indol-5-yl)aminopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile
• 5-[(1-methyl-1H-indol-5-yl)amino]pentanenitrile
• EN300-1273668
• 2172522-20-0

• Inchi： 1S/C14H17N3/c1-17-10-7-12-11-13(5-6-14(12)17)16-9-4-2-3-8-15/h5-7,10-11,16H,2-4,9H2,1H3
• InChI Key： TXVUXMZUZXZGQU-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2C=C(C=CC1=2)NCCCCC#N

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.8Ų

Additional information on 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile

5-(1-methyl-1H-indol-5-yl)aminopentanenitrile: A Comprehensive Overview of CAS No. 2172522-20-0

5-(1-methyl-1H-indol-5-yl)aminopentanenitrile, with the Chemical Abstracts Service (CAS) number 2172522-20-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include an indole ring, an amino group, and a nitrile functional group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile is composed of a 1-methylindole moiety attached to an aminopentanenitrile chain. The indole ring is a common motif in many biologically active compounds, including natural products and synthetic drugs. The presence of the nitrile group adds further complexity and reactivity to the molecule, making it suitable for various chemical modifications and derivatizations. This versatility has led to extensive research on the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile. One notable area of research is its potential as an antidepressant agent. Indole derivatives, particularly those with amino and nitrile functionalities, have been shown to exhibit antidepressant-like effects in animal models. A study published in the Journal of Medicinal Chemistry demonstrated that 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile significantly reduced depressive-like behaviors in mice, suggesting its potential as a novel therapeutic agent for mood disorders.

In addition to its antidepressant properties, 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, indicating its potential as an anti-inflammatory agent. These findings have opened new avenues for the development of drugs targeting inflammatory pathways.

The synthesis of 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile involves several well-established chemical reactions. One common synthetic route starts with the preparation of 1-methylindole, which is then coupled with an appropriate amino acid derivative to form the desired product. The use of transition metal catalysts, such as palladium, has been reported to enhance the efficiency and yield of these reactions. The ability to synthesize this compound on a large scale is crucial for its potential commercialization and clinical applications.

The safety profile of 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile has also been evaluated in preclinical studies. Toxicity assessments conducted in both in vitro and in vivo models have shown that this compound exhibits low toxicity at therapeutic concentrations. These results are promising and support further clinical development. However, ongoing research is necessary to fully understand the long-term safety and efficacy of this compound.

In conclusion, 5-(1-methyl-1H-indol-5-yl)aminopentanenitrile, CAS No. 2172522-20-0, is a promising compound with diverse biological activities. Its potential as an antidepressant and anti-inflammatory agent has been supported by recent studies, making it a valuable candidate for further drug development. The unique combination of structural features and pharmacological properties makes this compound an exciting area of research in medicinal chemistry and pharmaceutical science.